Cas no 62571-86-2 (Captopril)

• Product Name: Captopril
• CAS No: 62571-86-2
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• MDL: MFCD00168073
• CID: 57883
• PubChem ID: 24278149
• Update Time: 2025-08-29

Captopril Chemical and Physical Properties

Names and Identifiers

• captopril
• (2s)-1-(3-mercapto-2-methylpropionyl)-l-proline
• (s,s)-1-(d-3-mercapto-2-methyl-1-oxopropyl)-l-proline
• 1-((2S)-3-Mercapto-2-methylpropionyl)-l-proline
• CAPTOPRIL(RG)
• SA333
• acediur
• aceplus
• acepress
• acepril
• capoten
• cesplon
• dilabar
• lopril
• (S)-(-)-1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
• (S)-(-)-1-(3-Mercapto-2-methylpropionyl)-L-proline
• L-Captopril
• Captopryl
• Lopirin
• Captolane
• Tensoprel
• Captoril
• Tenosbon
• Hypertil
• Garranil
• Captoprilum
• Alopresin
• Tensobon
• Isopresol
• Apopril
• Asisten
• Captoprilum [INN-Latin]
• (2S)-1-[(2S)-2-methyl-3-sulfanylpropanoyl]pyrrolidine-2-carboxylic acid
• D-2-Methyl-3-mercaptopropanoyl-L-proline
• Hipertil
• Lopirin [Switzerland]
• SQ 14225
• D-3-Mercapto-2-methylpropanoyl-L-proline
• SQ 14,225
• SA 333
• D-3-Mercapto-2-methylpropion
• SQ-14534
• CHEBI:3380
• UNII-9G64RSX1XD
• Novocaptopril
• CAPTOPRIL [USP IMPURITY]
• N-[(S)-3-Mercapto-2-methylpropionyl]-L-proline
• BSPBio_000057
• KBioSS_001168
• 1-[(2s)-3-mercapto-2-methylpropionyl]-l-proline
• 1-[(S)-3-mercapto-2-methyl-1-oxopropyl]-L-proline
• HMS2089P19
• Spectrum3_001388
• CCG-39104
• Prestwick_103
• 1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
• Lopirin (Switzerland)
• Tensiomin
• component of Acezide (Salt/Mix)
• SQ-14225
• 1-Pyrrolidinecarboxylic acid, 1-(D-3-mercapto-2-methyl-1-propionyl)-, L-(S,S)-
• (S)-1-(3-Mercapto-2-methyl-1-oxo-propyl)-L-proline
• NCGC00260987-01
• SCHEMBL4
• CAPTOPRIL [WHO-DD]
• SDCCGSBI-0050290.P006
• DivK1c_000208
• (S)-1-((S)-3-mercapto-2-methylpropanoyl)pyrrolidine-2-carboxylic acid
• L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)-, (S)-
• (-)-Captopril
• Prestwick3_000019
• 1-[(2S)-3-Mercapto-2-methyl-1-oxopropyl]-<span class='DL'>L</span>-proline
• Opera_ID_1041
• Captopril for system suitability
• Spectrum2_001211
• AB00052156_18
• L-Proline, 1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-
• Captopril [USAN:USP:INN:BAN:JAN]
• SR-01000000039
• SR-01000075603-3
• Captomax
• KBio2_006304
• BRD-K54529596-001-04-0
• SR-01000000039-2
• Tox21_110890
• BDBM21642
• NCGC00023654-11
• Captril
• DTXSID1037197
• CAPTOPRIL (USP-RS)
• KBio2_003736
• EI-213
• 3-Mercapto-2-methylpropionyl-proline
• Mepha
• NSC-757419
• (S)-1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
• Lopac-C-4042
• KBioGR_001321
• SA-333
• Capoten;L-Captopril
• X8Z
• CAPTOPRIL [ORANGE BOOK]
• Tox21_110890_1
• HY-B0368
• CS-2425
• NCGC00023654-10
• component of Ecazide (Salt/Mix)
• NCGC00023654-26
• HMS3259G10
• AKOS005622581
• C09AA01
• CAPTOPRIL (USP IMPURITY)
• Captopril (Capoten)
• NCGC00023654-05
• AB00052156-16
• 1-[(2S)-2-methyl-3-sulfanylpropanoyl]-L-proline
• Captopril, >=98% (HPLC), powder
• BIM-0050290.0001
• AC-32120
• (S)-1-((S)-3-mercapto-2-methylpropanoyl)pyrrolidine-2-carboxylicacid
• 62571-86-2
• SMR000059061
• CAPTOPRILUM [WHO-IP LATIN]
• NCGC00015235-02
• HMS2092I12
• Captopril (JP17/USP/INN)
• CAPTOPRIL [VANDF]
• Q421119
• Epitope ID:114065
• Captopril, British Pharmacopoeia (BP) Reference Standard
• UPCMLD-DP003:001
• Spectrum_000688
• NSC 757419
• HMS3260N06
• NCGC00023654-07
• CAPTOPRIL (USP MONOGRAPH)
• SQ14534
• Spectrum5_001587
• 1j37
• 9G64RSX1XD
• CAPTOPRIL [USP MONOGRAPH]
• SPBio_001022
• Z1269124804
• (2S)-1-((2S)-2-methyl-3-sulfanylpropanoyl)pyrrolidine-2-carboxylic acid
• EN300-118718
• Lopac0_000302
• HMS500K10
• Apopril (TN)
• HMS1921C12
• Captopril, European Pharmacopoeia (EP) Reference Standard
• NCGC00023654-06
• Captopril (USAN:USP:INN:BAN:JAN)
• CAPTOPRIL (MART.)
• HB3636
• CHEMBL1560
• 1-(D-3-Mercapto-2-methyl-1-oxopropyl)-L-proline (S,S)
• CAPTOPRIL [USP-RS]
• Captopril for system suitability, European Pharmacopoeia (EP) Reference Standard
• BPBio1_000063
• KBio3_002196
• HMS3712C19
• CAPTOPRIL [EP MONOGRAPH]
• Farcopril
• HMS2095C19
• CAPTOPRIL [MI]
• Zapto
• Capozide (Salt/Mix)
• LP00302
• IDI1_000208
• GTPL5158
• NCGC00023654-04
• NCGC00015235-01
• Captopril,(S)
• CAPTOPRIL [INN]
• 1-[(2S)-3-Mercapto-2-methyl-1-oxopropyl]-L-proline
• MLS001076488
• CAPTOPRIL [WHO-IP]
• BRD-K54529596-001-15-6
• CAPTOPRIL [USAN]
• BCP9000485
• EINECS 263-607-1
• C06867
• NCGC00023654-03
• NCGC00023654-08
• L-Proline, 1-((2S)-3-mercapto-2-methyl-1-oxopropyl)-
• s2051
• CAPTOPRIL [MART.]
• NCGC00023654-13
• SBI-0050290.P004
• Capoten (TN)
• CAPTORPIL
• KS-5025
• DB01197
• DTXCID9017197
• MFCD00168073
• C 4042
• NS00008201
• Hypopress
• C9H15NO3S
• MLS000069484
• SR-01000075603
• CAPTOPRIL [JAN]
• CAPTOPRIL (EP MONOGRAPH)
• AC-12047
• ((S)-3-mercapto-2-methylpropanoyl)-L-proline
• BSPBio_002976
• NCGC00023654-09
• UPCMLD-DP003
• KBio2_001168
• SQ -14225
• component of Captea (Salt/Mix)
• SR-01000075603-1
• SMP1_000056
• 1-((2S)-2-Methyl-3-sulfanylpropanoyl)-L-proline #
• AB00052156_17
• Spectrum4_000811
• HMS2233I04
• NSC719847
• HSDB 6527
• EU-0100302
• NC00554
• Tox21_500302
• SPECTRUM1500682
• Pharmakon1600-01500682
• NSC757419
• D-3-Mercapto-2-methylpropionylproline
• CAPTOPRIL [HSDB]
• KBio1_000208
• NCGC00023654-25
• Captopril, meets USP testing specifications
• Captopril, Pharmaceutical Secondary Standard; Certified Reference Material
• NINDS_000208
• D00251
• Captopril, United States Pharmacopeia (USP) Reference Standard
• Captoprilum (INN-Latin)
• BRD-K54529596-001-26-3
• BRD-K54529596-001-25-5
• BBL033600
• Captopril (JP18/USP/INN)
• 1ST10103
• STK802012
• Captopril

• MDL： MFCD00168073
• Inchi： 1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)/t6-,7+/m1/s1
• InChI Key： FAKRSMQSSFJEIM-RQJHMYQMSA-N
• SMILES： SC[C@@H](C)C(N1CCC[C@H]1C(=O)O)=O
• BRN： 477887

Computed Properties

• Exact Mass: 217.07700
• Monoisotopic Mass: 217.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 3
• Functional 3D Anion Count: 1
• isomeric RMSD: 0.6
• CID conformational isomer Count: 33
• Functional 3D hydrophobic Count: 1
• Functional 3D ring Count: 1
• Rotatable Bond Count: 5
• Surface Charge: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: White or off white crystalline powder
• Density: 1.2447 (rough estimate)
• Melting Point: 104-108 °C (lit.)
• Boiling Point: 427.043°C at 760 mmHg
• Flash Point: 212.1±27.3 °C
• Refractive Index: -127.5 ° (C=1.7, EtOH)
• Solubility: H2O: 0.1 g/mL, very slightly hazy, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 96.41000
• LogP: 0.56580
• Merck: 1774
• pka: 3.7, 9.8(at 25℃)
• Specific Rotation: -129.5 º (c=1, EtOH)
• Solubility: It is largely soluble in water, ethanol and chloroform.
• Sensitiveness: Sensitive to air

Captopril Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317-H361
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-43
• Safety Instruction： S36/37-S37/39-S26
• RTECS：UY0550000
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 1040 i.v.; 6000 orally (Keim)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：Ⅲ
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives